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Introduction

lodometric titration is a highly accurate and reliable analytical method used to determine the
concentration of oxidizing or reducing agents. This application note provides a detailed protocol
for the determination of the concentration of strontium thiosulphate (SrS20s3) solutions via
iodometric titration. The principle of this method is based on the reaction of thiosulfate ions
(S20327) with iodine (I2). In this indirect titration, a known excess of iodide ions is added to an
acidic solution of a primary standard oxidizing agent, such as potassium iodate (KIOs), to
liberate a precise amount of iodine. This liberated iodine is then titrated with the strontium
thiosulphate solution. The endpoint of the titration is detected using a starch indicator, which
forms a deep blue complex with iodine.

The reaction between thiosulfate and iodine is a classic redox reaction where thiosulfate is
oxidized to tetrathionate (SaOe27), and iodine is reduced to iodide ions (I7). This method is
widely applicable in various fields, including pharmaceutical analysis, water quality testing, and
chemical manufacturing, for the quantification of any substance that can quantitatively oxidize
iodide to iodine.

Principle of the Reaction

The iodometric titration of strontium thiosulphate involves two main chemical reactions:
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 Liberation of lodine: A standard solution of potassium iodate (KIOs), a primary standard, is
treated with an excess of potassium iodide (KI) in an acidic medium (e.g., using sulfuric acid,
H2S0a4). The iodate ions oxidize the iodide ions to produce a known amount of iodine.

o Reaction: KIOs + 5KI + 3H2S04 — 3l2 + 3K2S04 + 3H20

« Titration with Thiosulphate: The liberated iodine is then titrated with the strontium
thiosulphate solution. The thiosulfate ions reduce the iodine back to iodide ions.

o Reaction: 25rS20s3 + 12 —» SrS40se + 2Srl2
o lonic Equation: 252032~ (aq) + I2(aq) » S40e?~(aq) + 21-(aq)

The endpoint is reached when all the iodine has been consumed by the thiosulfate, indicated
by the disappearance of the blue color of the starch-iodine complex.

Experimental Protocols
3.1. Reagent and Solution Preparation
e 0.1 M Strontium Thiosulphate Solution (approximate):

o Dissolve an accurately weighed amount of strontium thiosulphate pentahydrate
(SrS203-5H20) in freshly boiled and cooled distilled water. For a 1 L solution, this will be
approximately 283.77 g. Note: The exact concentration will be determined by
standardization.

e 0.01 M Potassium lodate (KIOs) Standard Solution:

o Accurately weigh approximately 2.14 g of analytical grade potassium iodate (previously
dried at 110°C for 1 hour and cooled in a desiccator).

o Dissolve the KlOs in distilled water in a 1 L volumetric flask and make up to the mark.
Calculate the exact molarity.

» Potassium lodide (KI) Solution (10% w/v):
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o Dissolve 10 g of KI in 100 mL of distilled water. Prepare this solution fresh as it can be
susceptible to air oxidation.

e Sulphuric Acid (H2S0a4) Solution (1 M):

o Slowly add 56 mL of concentrated sulfuric acid to approximately 900 mL of distilled water
in a beaker, with constant stirring, in an ice bath. Make up the volume to 1 L with distilled
water.

o Starch Indicator Solution (1% wi/v):
o Make a paste of 1 g of soluble starch with a small amount of cold distilled water.
o Pour this paste into 100 mL of boiling distilled water with continuous stirring.

o Boil for a few minutes until the solution is clear, then cool. This solution should be
prepared fresh daily.

3.2. Standardization of Strontium Thiosulphate Solution

o Pipette 25.00 mL of the standard 0.01 M potassium iodate solution into a 250 mL Erlenmeyer
flask.

e Add 10 mL of the 10% potassium iodide solution and 10 mL of 1 M sulfuric acid.

o Swirl the flask gently and allow it to stand in the dark for 5-10 minutes to ensure the
complete liberation of iodine. The solution will turn a deep brown color due to the liberated
iodine.

« Titrate the liberated iodine with the prepared strontium thiosulphate solution from a
burette. The brown color of the solution will fade to a pale yellow.

e When the solution is pale yellow, add 2 mL of the starch indicator solution. The solution will
turn a deep blue-black color.

o Continue the titration by adding the strontium thiosulphate solution dropwise, with constant
swirling, until the blue color completely disappears, leaving a colorless solution. This is the
endpoint of the titration.
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e Record the volume of the strontium thiosulphate solution used.

» Repeat the titration at least two more times to obtain concordant results (titration volumes
agreeing within 0.1 mL).

Data Presentation

The results of the titration can be summarized in the following table:

Volume of
L Volume of KIO3 Initial Burette Final Burette SrS203
Titration No. . ] . .
Solution (mL) Reading (mL) Reading (mL) Solution Used
(mL)
1 25.00 0.00 24.50 24.50
2 25.00 24.50 48.95 24.45
3 25.00 0.10 24.60 24.50
Average 24.48

4.1. Calculation of Strontium Thiosulphate Concentration

From the stoichiometry of the reactions: 1 mole of KIOs reacts to produce 3 moles of I=. 1 mole
of 12 reacts with 2 moles of S2032-. Therefore, 1 mole of KIOs is equivalent to 6 moles of
S20327,

The concentration of the strontium thiosulphate solution can be calculated using the formula:
MiVi/ n1=Mz2Vz2/ n2

Where:

e M1 = Molarity of KIOs solution

e Vi1 =Volume of KIOs solution used

e n1 = Stoichiometric coefficient of KIOs (1)
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e M2 = Molarity of SrS20s3 solution
e V2 =Volume of SrS203 solution used
e n2 = Stoichiometric coefficient of S2032- (6)

Example Calculation: Using the average volume from the table and assuming the molarity of
the KIOs solution is exactly 0.0100 M:

Mz = (M1V1nz) / (n1V2) M2 = (0.0100 M * 25.00 mL * 6) / (1 * 24.48 mL) Mz = 0.0613 M
The exact concentration of the strontium thiosulphate solution is 0.0613 M.
Visualizations

Experimental Workflow Diagram

Caption: Workflow for the iodometric titration of strontium thiosulphate.

Chemical Reaction Pathway

Caption: Chemical react

 To cite this document: BenchChem. [Application Notes and Protocols for lodometric Titration
of Strontium Thiosulphate Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b079881#iodometric-titration-of-strontium-
thiosulphate-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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